Cas no 1989672-26-5 (N-ethyl-4-(morpholin-4-yl)aniline dihydrochloride)

• Product Name: N-ethyl-4-(morpholin-4-yl)aniline dihydrochloride
• CAS No: 1989672-26-5
• MF: C₁₂H₂₀Cl₂N₂O
• MW: 279.206001281738
• MDL: MFCD30342993
• CID: 4633037
• PubChem ID: 122164548
• Update Time: 2025-06-11

N-ethyl-4-(morpholin-4-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-(morpholin-4-yl)aniline dihydrochloride
• N-ethyl-4-morpholin-4-ylaniline;dihydrochloride

• MDL： MFCD30342993
• Inchi： 1S/C12H18N2O.2ClH/c1-2-13-11-3-5-12(6-4-11)14-7-9-15-10-8-14;;/h3-6,13H,2,7-10H2,1H3;2*1H
• InChI Key： MRXQVOAESYLXMI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(C2C=CC(=CC=2)NCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 173
• Topological Polar Surface Area: 24.5

Additional information on N-ethyl-4-(morpholin-4-yl)aniline dihydrochloride

Research Briefing on N-ethyl-4-(morpholin-4-yl)aniline dihydrochloride (CAS: 1989672-26-5)

N-ethyl-4-(morpholin-4-yl)aniline dihydrochloride (CAS: 1989672-26-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This briefing aims to provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure features a morpholine ring and an aniline moiety, which are common pharmacophores in medicinal chemistry. These structural elements contribute to its ability to interact with various biological targets, including enzymes and receptors. Recent publications have explored its role in the synthesis of kinase inhibitors, which are crucial for targeting cancer and inflammatory diseases. For instance, a 2023 study demonstrated its utility in the preparation of selective PI3K inhibitors, showcasing its versatility in drug design.

In terms of synthesis, N-ethyl-4-(morpholin-4-yl)aniline dihydrochloride can be obtained through multi-step organic reactions, including nucleophilic substitution and reduction. Advanced techniques such as flow chemistry have been employed to improve the yield and purity of the compound, as reported in a recent Journal of Medicinal Chemistry article. These methodological advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

Biological evaluations of N-ethyl-4-(morpholin-4-yl)aniline dihydrochloride have revealed promising activity in vitro and in vivo. For example, a 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated its effects on cell proliferation and apoptosis in cancer cell lines. The results indicated that derivatives of this compound exhibit potent anti-proliferative effects, suggesting its potential as a lead compound for oncology drug development. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

In conclusion, N-ethyl-4-(morpholin-4-yl)aniline dihydrochloride (CAS: 1989672-26-5) represents a valuable chemical entity in pharmaceutical research. Its structural features and biological activity make it a promising candidate for the development of new therapeutic agents. Ongoing research efforts are expected to uncover additional applications and refine its synthesis and biological evaluation. This briefing underscores the importance of continued investigation into this compound to fully realize its potential in addressing unmet medical needs.